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Compound of Interest

Compound Name: 1H-imidazole-5-sulfonic acid

CAS No.: 60634-74-4

Cat. No.: B3354668

Get Quote

1H-imidazole-5-sulfonic acid (CAS: 60634-74-4) is a compelling heterocyclic organic

compound that merges the rich chemical functionality of an imidazole ring with the potent

acidity of a sulfonic acid group.[1] This unique combination renders it a molecule of significant

interest for researchers, scientists, and drug development professionals. Its structure, featuring

a five-membered ring with two nitrogen atoms and an appended -SO₃H group, provides a

scaffold that is both biologically relevant and synthetically versatile.[1] The strategic placement

of the sulfonic acid group at the 5-position is crucial, influencing its electronic properties,

solubility, and overall reactivity.[1] This guide offers a comprehensive exploration of its core

properties, synthesis, reactivity, and applications, providing field-proven insights for its effective

utilization in research and development.

Molecular Structure and Physicochemical
Properties
The inherent characteristics of 1H-imidazole-5-sulfonic acid are dictated by its molecular

architecture. The imidazole core is a well-known pharmacophore present in many biologically

active molecules, while the sulfonic acid moiety imparts strong Brønsted acidity and high water

solubility.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy 1H-imidazole-5-sulfonic acid | 60634-74-4 [smolecule.com]
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Importance]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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